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Compound of Interest

Compound Name: Aminoquinol triphosphate

Cat. No.: B1667111

No Peer-Reviewed Studies Found for
Aminoquinol Triphosphate

Following a comprehensive search of scientific databases and public records, no peer-
reviewed studies, validation data, or experimental protocols specifically for "Aminoquinol
triphosphate" could be identified.

While the Global Substance Registration System (GSRS), a collaboration of the FDA and other
international health agencies, lists a substance named "AMINOQUINOL TRIPHOSPHATE"

with the Unique Ingredient Identifier (UNII) KO588F7XOC, there is no associated peer-reviewed
literature detailing its biological activity, mechanism of action, or comparative performance data.

[1]

The search did yield extensive research on the broader class of compounds known as
aminoquinolines. These compounds are known for a variety of pharmacological activities.

General Activities of Aminoquinoline Derivatives:

o Antimalarial Properties: 4-aminoquinolines, such as chloroquine, are well-documented
antimalarial agents.[2][3][4] Their primary mechanism involves interfering with the
detoxification of heme in the malaria parasite.[3]
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e Anticancer Potential: Aminoquinolines have been investigated for their anticancer properties,
which include inducing cell cycle arrest and apoptosis.[2] They can act as
chemol/radiotherapy sensitizers by promoting lysosomal-mediated cell death.[2]

o Antimicrobial Activities: Certain 8-aminoquinoline derivatives and their metal complexes have
shown antimicrobial activity against various bacteria.[5]

» Diverse Biological Targets: In silico predictions and experimental studies suggest that
aminoquinoline derivatives can interact with multiple biological targets, including tyrosyl-
DNA-phosphodiesterase 1, DNA lyase, and various kinases.[2][6]

It is plausible that Aminoquinol triphosphate, as a derivative of the aminoquinoline class, was
synthesized to explore similar biological activities. The "triphosphate” moiety is a critical
component of molecules like Adenosine Triphosphate (ATP), the primary energy currency of
the cell, and is fundamental to cellular signaling and biosynthesis.[7][8][9] The inclusion of a
triphosphate group might be intended to make the molecule interact with ATP-binding sites in
enzymes, such as kinases, or to influence cellular energetic pathways. However, without
specific experimental data, this remains speculative.

Conclusion:

Without accessible peer-reviewed studies validating the performance and mechanism of
Aminoquinol triphosphate, it is not possible to create the requested comparison guide. The
core requirements of presenting quantitative data from validated experiments, detailing specific
protocols, and visualizing proven signaling pathways cannot be met.

For the user to proceed, it would be necessary to provide direct access to internal or
proprietary research data for this specific compound. If such data were available, a
comparative guide could be constructed. Alternatively, selecting a different, publicly researched
compound from the aminoquinoline class would allow for the creation of a guide based on
published scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8437624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8437624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4834669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8437624/
https://ucj.org.ua/index.php/journal/article/view/629
https://www.benchchem.com/product/b1667111?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adenosine_triphosphate
https://www.ncbi.nlm.nih.gov/books/NBK553175/
https://go.drugbank.com/drugs/DB00171
https://www.benchchem.com/product/b1667111?utm_src=pdf-body
https://www.benchchem.com/product/b1667111?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

References

1. GSRS [gsrs.ncats.nih.gov]

2. Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant
Properties and Toxicokinetic-Related Features - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological
activity, structure—activity relationship and mode of action studies - PMC
[pmc.ncbi.nlm.nih.gov]

5. Antimalarial and antimicrobial activities of 8-Aminoquinoline-Uracils metal complexes -
PMC [pmc.ncbi.nim.nih.gov]

6. ucj.org.ua [ucj.org.ua]

7. Adenosine triphosphate - Wikipedia [en.wikipedia.org]

8. Physiology, Adenosine Triphosphate - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]
9. go.drugbank.com [go.drugbank.com]

To cite this document: BenchChem. [Peer-reviewed studies validating Aminoquinol
triphosphate data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667111#peer-reviewed-studies-validating-
aminoquinol-triphosphate-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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